Cas no 932530-14-8 (N-(3,4-dimethylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide)

• Product Name: N-(3,4-dimethylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide
• CAS No: 932530-14-8
• MF: C₂₄H₂₁N₃O₂
• MW: 383.442445516586
• CID: 5442595
• PubChem ID: 8721659
• Update Time: 2025-10-29

N-(3,4-dimethylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-Dimethylphenyl)-2-oxo-4-phenyl-1(2H)-quinazolineacetamide
• N-(3,4-dimethylphenyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide
• 932530-14-8
• N-(3,4-dimethylphenyl)-2-(2-oxo-4-phenylquinazolin-1-yl)acetamide
• AKOS002028591
• F3167-1338
• N-(3,4-dimethylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide

• Inchi： 1S/C24H21N3O2/c1-16-12-13-19(14-17(16)2)25-22(28)15-27-21-11-7-6-10-20(21)23(26-24(27)29)18-8-4-3-5-9-18/h3-14H,15H2,1-2H3,(H,25,28)
• InChI Key： FIMYECWPHUGCRC-UHFFFAOYSA-N
• SMILES： O=C1N=C(C2C=CC=CC=2)C2C=CC=CC=2N1CC(NC1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 383.16337692g/mol
• Monoisotopic Mass: 383.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.36±0.70(Predicted)

Additional information on N-(3,4-dimethylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide

N-(3,4-Dimethylphenyl)-2-(2-Oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)Acetamide: A Comprehensive Overview

N-(3,4-Dimethylphenyl)-2-(2-Oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)Acetamide, identified by the CAS number 932530-14-8, is a complex organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically quinazolines, which are known for their versatile properties and wide-ranging uses in drug discovery, materials science, and biotechnology. The structure of this compound is characterized by a quinazoline ring system with substituents that confer unique chemical and biological properties.

The quinazoline core of this molecule is a key feature that contributes to its reactivity and functionality. Quinazolines are aromatic heterocycles containing two nitrogen atoms in a six-membered ring, which can undergo various chemical transformations. The presence of the 2-oxo group in the quinazoline ring introduces additional functionality, making it a valuable scaffold for further chemical modifications. The acetamide group attached to the quinazoline ring further enhances the compound's versatility, enabling it to participate in diverse biochemical interactions.

Recent studies have highlighted the potential of N-(3,4-Dimethylphenyl)-2-(2-Oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)Acetamide in the field of drug discovery. Researchers have explored its role as a potential therapeutic agent in treating various diseases, including cancer and neurodegenerative disorders. The compound's ability to inhibit specific enzymes and proteins makes it a promising candidate for developing targeted therapies. For instance, studies have shown that this compound can inhibit kinases involved in cell proliferation and survival pathways, making it a potential anticancer agent.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in materials science. The quinazoline framework is known to exhibit interesting electronic properties, which can be exploited in the development of advanced materials such as organic semiconductors and optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their thermal stability and mechanical properties. These findings underscore its potential as a building block for next-generation materials.

The synthesis of N-(3,4-Dimethylphenyl)-2-(2-Oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)Acetamide involves a series of well-established organic reactions. The process typically begins with the preparation of the quinazoline core through condensation reactions involving appropriate starting materials such as o-amino benzaldehyde derivatives. Subsequent steps involve functionalization of the quinazoline ring with substituents like acetamide groups to achieve the desired product. Optimization of reaction conditions has been a focus of recent studies to improve yield and purity.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that under certain conditions, it can undergo microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its environmental fate and potential risks associated with its use in industrial applications.

In conclusion, N-(3,4-Dimethylphenyl)-2-(2-Oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)Acetamide (CAS No. 932530-14-8) is a multifaceted compound with promising applications across various fields. Its unique chemical structure and functional groups make it a valuable tool in drug discovery, materials science, and biotechnology. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.